Cas no 52057-97-3 (4,5-diamino-1,2-dihydropyrazol-3-one)

4,5-Diamino-1,2-dihydropyrazol-3-one is a heterocyclic organic compound with applications in pharmaceutical and chemical synthesis. Its pyrazole core structure, featuring two amino groups at the 4- and 5-positions, enhances reactivity, making it a versatile intermediate for constructing complex molecules. The compound exhibits stability under controlled conditions and is particularly useful in the synthesis of dyes, agrochemicals, and bioactive compounds. Its dihydropyrazolone moiety contributes to chelating properties, facilitating coordination chemistry applications. The presence of multiple reactive sites allows for selective functionalization, enabling tailored modifications for specialized research or industrial processes. Proper handling under inert conditions is recommended due to its sensitivity to oxidation.
4,5-diamino-1,2-dihydropyrazol-3-one structure
52057-97-3 structure
Product Name:4,5-diamino-1,2-dihydropyrazol-3-one
CAS No:52057-97-3
MF:C3H6N4O
MW:114.105939388275
CID:383163
PubChem ID:259751
Update Time:2025-05-28

4,5-diamino-1,2-dihydropyrazol-3-one Chemical and Physical Properties

Names and Identifiers

    • 4,5-diamino-1,2-dihydropyrazol-3-one
    • 3,4-DIAMINO-5-HYDROXYPYRAZOL SULFAT
    • 3,4-Diamino-5-hydroxypyrazole sulfate
    • 3,4-Diamino-5-pyrazolol sulfate
    • 3,4-diaminopyrazole-5-ol sulphate
    • PYRAZOL-3(OR 5)-OL, 4,5(OR 3,4)-DIAMINO-
    • 4,5-Diamino-1H-pyrazol-3-ol
    • 4,5-DIAMINO-1,2-DIHYDRO-3H-PYRAZOL-3-ONE
    • AKOS006221643
    • 3H-Pyrazol-3-one, 4,5-diamino-1,2-dihydro-
    • 52057-97-3
    • FT-0614196
    • NSC252045
    • SCHEMBL119033
    • DTXSID90966424
    • NSC-252045
    • 3,4-diamino-1h-pyrazol-5-ol
    • 4,2-DIHYDRO-3H-PYRAZOL-3-ONE
    • 3,4-diamino-5-hydroxypyrazole
    • KJG2BHJ253
    • AKOS022719657
    • Inchi： 1S/C3H6N4O/c4-1-2(5)6-7-3(1)8/h4H2,(H4,5,6,7,8)
    • InChI Key： MUYIVZJCWVZYHR-UHFFFAOYSA-N
    • SMILES： O=C1C(=C(N)NN1)N

Computed Properties

  • Exact Mass: 212.02200
  • Monoisotopic Mass: 114.05416083g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: -1.2
  • Topological Polar Surface Area: 93.2

Experimental Properties

  • Color/Form: Not available
  • Melting Point: 208 °C
  • PSA: 183.93000
  • LogP: 0.87010
  • Solubility: Not available

4,5-diamino-1,2-dihydropyrazol-3-one Security Information

  • Safety Instruction： S24/25
  • Safety Term：S24/25

4,5-diamino-1,2-dihydropyrazol-3-one Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4,5-diamino-1,2-dihydropyrazol-3-one Pricemore >>

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Chemenu
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